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Compound of Interest

Compound Name: 4-Methylbenzyl isocyanate

Cat. No.: B1273037 Get Quote

CAS Number: 56651-57-1 Molecular Formula: C₉H₉NO Molecular Weight: 147.17 g/mol

This document provides a comprehensive technical overview of 4-Methylbenzyl isocyanate, a

reactive chemical intermediate with applications in synthetic chemistry and drug discovery. It is

intended for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties
4-Methylbenzyl isocyanate is a versatile reagent characterized by the presence of a highly

reactive isocyanate group attached to a 4-methylbenzyl moiety. Its physical state can vary from

a white powder to a clear colorless or yellow liquid.[1][2] Key physical and chemical properties

are summarized in the table below.
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Property Value Reference(s)

Appearance
White powder or clear

colorless to yellow liquid
[1][2]

Purity ≥99% [1]

IUPAC Name
1-(isocyanatomethyl)-4-

methylbenzene
[3]

Synonyms
4-Methylbenzyl isocyanate, p-

tolylmethan-isocyanate
[3]

Synthesis and Reactivity
While detailed, step-by-step synthesis protocols for 4-Methylbenzyl isocyanate are not readily

available in public literature, its synthesis would likely follow general procedures for the

preparation of isocyanates. Common methods include the phosgenation of the corresponding

primary amine (4-methylbenzylamine) or related reactions.[4]

The core reactivity of 4-Methylbenzyl isocyanate is dictated by the electrophilic carbon atom

of the isocyanate group (-N=C=O). This group readily reacts with nucleophiles such as amines,

alcohols, and thiols to form substituted ureas, carbamates, and thiocarbamates, respectively.[4]

This reactivity is fundamental to its utility as a building block in organic synthesis.

A general workflow for the synthesis of isocyanates from primary amines is depicted below.
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General Isocyanate Synthesis Workflow

Primary Amine (R-NH2)

Carbamoyl chloride intermediate

Reaction

Phosgene (COCl2) or equivalent

Isocyanate (R-NCO)

Elimination

HCl (byproduct)

Click to download full resolution via product page

Caption: General synthesis of isocyanates from primary amines.

Applications in Drug Discovery and Development
The utility of 4-Methylbenzyl isocyanate in drug discovery is primarily as a synthon for the

creation of more complex molecules with potential therapeutic activities. Its application has

been noted in the synthesis of substituted benzamides that show affinity for Trace Amine-

Associated Receptors (TAARs), particularly TAAR1.[5] TAARs are a class of G-protein coupled

receptors implicated in a variety of neurological and metabolic disorders, making them

attractive targets for drug development.[5]

Compounds derived from 4-Methylbenzyl isocyanate have been investigated for the

treatment of:

Depression and anxiety disorders[5]

Psychotic disorders such as schizophrenia[5]
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Neurological diseases like Parkinson's disease[5]

Metabolic disorders including obesity and diabetes[5]

The workflow for utilizing an isocyanate in the synthesis of a urea-linked compound, a common

motif in drug candidates, is illustrated below.
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Isocyanate Reaction in Drug Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Methylbenzyl isocyanate, CasNo.56651-57-1 ZHEJIANG JIUZHOU CHEM CO.,LTD
China (Mainland) [jiuzhoua.lookchem.com]

2. 1837-73-6|Alpha-methylbenzyl isocyanate|BLD Pharm [bldpharm.com]

3. pschemicals.com [pschemicals.com]

4. Isocyanate - Wikipedia [en.wikipedia.org]

5. US9452980B2 - Substituted benzamides - Google Patents [patents.google.com]

To cite this document: BenchChem. [4-Methylbenzyl Isocyanate: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1273037#4-methylbenzyl-isocyanate-
cas-number-56651-57-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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